Cas no 2197714-33-1 (6-(pyridin-3-yl)-2-(1-{thieno2,3-dpyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(pyridin-3-yl)-2-(1-{thieno2,3-dpyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 2197714-33-1
• MF: C₁₉H₁₆N₆OS
• MW: 376.434941291809
• CID: 6138839
• PubChem ID: 126929378
• Update Time: 2025-06-22

6-(pyridin-3-yl)-2-(1-{thieno2,3-dpyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(pyridin-3-yl)-2-(1-{thieno2,3-dpyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one
• 6-(pyridin-3-yl)-2-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one
• 6-pyridin-3-yl-2-[(1-thieno[2,3-d]pyrimidin-4-ylazetidin-3-yl)methyl]pyridazin-3-one
• F6604-9452
• AKOS032917230
• 2197714-33-1

• Inchi： 1S/C19H16N6OS/c26-17-4-3-16(14-2-1-6-20-8-14)23-25(17)11-13-9-24(10-13)18-15-5-7-27-19(15)22-12-21-18/h1-8,12-13H,9-11H2
• InChI Key： UHOJADKFEXXLDE-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2N1CC(CN2C(C=CC(C3C=NC=CC=3)=N2)=O)C1

Computed Properties

• Exact Mass: 376.11063033g/mol
• Monoisotopic Mass: 376.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Additional information on 6-(pyridin-3-yl)-2-(1-{thieno2,3-dpyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one

Introduction to 6-(pyridin-3-yl)-2-(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one (CAS No. 2197714-33-1)

6-(pyridin-3-yl)-2-(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one, identified by its CAS number 2197714-33-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate scaffold, which integrates multiple pharmacophoric elements capable of interacting with biological targets in sophisticated ways. The presence of fused rings, including a pyridine ring, a thienopyrimidine moiety, and an azetidine component, contributes to its unique chemical and biological properties.

The pyridin-3-yl substituent at the sixth position of the dihydropyridazinone core is a common feature in many bioactive molecules, known for its ability to modulate receptor binding and metabolic stability. This aromatic ring system often serves as a key interaction point with biological targets, enhancing binding affinity and selectivity. In the context of drug discovery, the pyridine moiety is frequently employed to optimize pharmacokinetic profiles and improve solubility, making it a valuable structural element in the design of novel therapeutic agents.

The central dihydropyridazinone scaffold is another critical component of this compound. Dihydropyridazines are known for their versatility in medicinal chemistry, often exhibiting bioactivity across multiple therapeutic areas due to their ability to engage with various enzymatic and non-enzymatic targets. The three-membered ring structure of the dihydropyridazine core imparts rigidity to the molecule, which can be advantageous in terms of binding specificity and resistance to metabolic degradation.

Of particular interest is the 1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl side chain, which represents a highly fused heterocyclic system. The thienopyrimidine segment is a well-studied pharmacophore in drug discovery, known for its role in modulating kinase activity and other signaling pathways. Its integration into this compound suggests potential applications in addressing diseases associated with aberrant signaling cascades. The azetidine ring further contributes to the molecule's complexity, offering additional opportunities for conformational flexibility and target interactions.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to explore the interactions of such complex molecules with biological targets with greater precision. The multi-faceted nature of 6-(pyridin-3-yl)-2-(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one makes it an attractive candidate for virtual screening campaigns aimed at identifying novel therapeutic leads. By leveraging high-throughput virtual screening (HTVS) and molecular docking techniques, researchers can rapidly assess the compound's potential binding affinity to various protein targets.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The construction of the highly fused heterocyclic system requires careful planning and execution to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations, are often employed to construct the desired framework efficiently. Additionally, modern spectroscopic techniques like NMR spectroscopy and mass spectrometry play crucial roles in confirming the structural integrity of the synthesized molecule.

In terms of biological activity, preliminary studies suggest that 6-(pyridin-3-yl)-2-(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl-2,3-dihydropyridazin-3-one may exhibit inhibitory effects on certain kinases or other enzymes implicated in diseases such as cancer or inflammatory disorders. The precise mechanism of action would depend on its interaction with specific biological targets. Further experimental investigations are warranted to elucidate its pharmacological profile fully.

The compound's potential therapeutic applications are broadened by its ability to engage with multiple targets simultaneously—a phenomenon known as polypharmacology. This approach can lead to synergistic effects that enhance therapeutic outcomes while minimizing side effects associated with single-target drugs. As drug discovery continues to evolve towards more personalized medicine strategies, compounds like this one hold promise for addressing complex diseases that require multifaceted interventions.

From a chemical biology perspective, studying 6-(pyridin-3-yl)-2-(1-{thieno[2,3-d]pyrimidin-4-yll}azetidinane)]methyl]-dihydro-pyrazolinone (CAS No 2997149) has provided valuable insights into how structural modifications influence biological activity. By comparing analogs with varying substituents or ring sizes within the same scaffold family researchers can gain insights into structure-function relationships that guide future drug design efforts